Cas no 166735-51-9 (N-Z-D-LEUCINOL 97)

N-Z-D-LEUCINOL 97 structure
N-Z-D-LEUCINOL 97 structure
Product Name:N-Z-D-LEUCINOL 97
CAS No:166735-51-9
MF:C14H21NO3
MW:251.321444272995
CID:904965
PubChem ID:24879389
Update Time:2025-04-19

N-Z-D-LEUCINOL 97 Chemical and Physical Properties

Names and Identifiers

    • N-Z-D-LEUCINOL 97
    • benzyl N-[(2R)-1-hydroxy-4-methylpentan-2-yl]carbamate
    • N-Z-D-LEUCINOL
    • (+/-)-2-(benzyloxycarbonylamino)-4-methylpentan-1-ol
    • (+/-)-N-Z-Leucinol
    • benzyl N-[1-(hydroxymethyl)-3-methyl-butyl]carbamate
    • Cbz-DL-Leucinol
    • N-Benzyloxycarbonyl-D-leucinol
    • N-benzyloxycarbonyl-leucinol
    • Cbz-DL-Leu-Ol
    • EN300-7114537
    • F78673
    • SCHEMBL14923444
    • Benzyl [(2R)-1-hydroxy-4-methylpentan-2-yl]carbamate
    • J-010307
    • CS-0356617
    • 352535-09-2
    • N-Z-D-LEUCINOL 97
    • 166735-51-9
    • DTXSID00584254
    • (R)-Benzyl (1-hydroxy-4-methylpentan-2-yl)carbamate
    • Cbz-D-Leucinol
    • N-Z-D-Leucinol, 97%
    • MDL： MFCD03427144
    • Inchi： 1S/C14H21NO3/c1-11(2)8-13(9-16)15-14(17)18-10-12-6-4-3-5-7-12/h3-7,11,13,16H,8-10H2,1-2H3,(H,15,17)/t13-/m1/s1
    • InChI Key： YGARWTHXCINBQM-CYBMUJFWSA-N
    • SMILES： OC[C@@H](CC(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 251.15200
  • Monoisotopic Mass: 251.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.083
  • Melting Point: 30-34 °C (lit.)
  • Boiling Point: 404.2°C at 760 mmHg
  • Flash Point: 198.3°C
  • Refractive Index: 1.519
  • PSA: 58.56000
  • LogP: 2.71070
  • Optical Activity: [α]20/D +27°, c = 1% in chloroform
  • Solubility: Not determined

N-Z-D-LEUCINOL 97 Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22
  • Safety Term：S22-24/25

N-Z-D-LEUCINOL 97 Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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